ethyl 5-methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-4-carboxylate

• CAS RN: 868851-35-8
• Molecular Formula: C14H13F3N2O3
• Molecular Weight: 314.26
• IUPAC Name: ethyl 5-methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-4-carboxylate
• InChI: InChI=1S/C14H13F3N2O3/c1-3-21-13(20)11-8(2)18-12(19-11)9-4-6-10(7-5-9)22-14(15,16)17/h4-7H,3H2,1-2H3,(H,18,19)
• InChI Key: NXBWBOSSEPATOL-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(NC(=N1)C2=CC=C(C=C2)OC(F)(F)F)C

Description

Ethyl 5-methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-4-carboxylate is a useful research compound. Its molecular formula is C14H13F3N2O3 and its molecular weight is 314.26. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7.9 g of ethyl 2-oximinoacetoacetate in acetonitrile (100 ml) was added 10.5 g of 4-(trifluoromethoxy)benzylamine (as R4—CH2—NH2). The reaction mixture was then refluxed for 17 hours under argon atmosphere. After such time the reaction mixture was cooled down to 0° C., the solid was filtered off, washed with acetonitrile, and dried in vacuo to yield 11.2 g of a light yellow powder, MS (ISP) 315 (M+H)+.